4-chloropyridine-2-carbonyl Chloride

• IUPAC Name: 4-chloropyridine-2-carbonyl chloride
• InChI: InChI=1S/C6H3Cl2NO/c7-4-1-2-9-5(3-4)6(8)10/h1-3H
• InChI Key: FYBNFLRGZHGUDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1Cl)C(=O)Cl
• Molecular Formula: C6H3Cl2NO
• DSSTOX Substance ID: DTXSID60454969
• Molecular Weight: 176.00 g/mol
• CAS No.: 53750-66-6

Description

4-Chloropyridine-2-carbonyl chloride is a chemical compound with the molecular formula C6H3Cl2NO. It is characterized by the presence of chlorine and carbonyl functional groups. This compound is known for its applications in various chemical processes and is used as an intermediate in the synthesis of pharmaceuticals and agrochemicals .

Scientific Research Applications

4-Chloropyridine-2-carbonyl chloride has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: This compound is used in the development of biologically active molecules, such as enzyme inhibitors and receptor modulators.

Medicine: It is employed in the synthesis of drugs and therapeutic agents.

Industry: this compound is used in the production of specialty chemicals and materials.

Safety and Hazards

4-Chloropyridine-2-carbonyl Chloride may cause skin irritation, serious eye irritation, and may be corrosive to metals. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Biochemical Analysis

Biochemical Properties

4-Chloropyridine-2-carbonyl chloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to react with nucleophiles, leading to the formation of pyridine derivatives . These interactions are crucial in the synthesis of complex organic molecules, which are essential in the development of pharmaceuticals and agrochemicals.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it can inhibit certain enzymes, leading to changes in metabolic pathways and gene expression . These effects are critical in understanding the compound’s role in biochemical and pharmacological applications.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. This binding interaction can result in changes in gene expression and metabolic pathways . Understanding these molecular mechanisms is essential for developing new pharmaceuticals and agrochemicals.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but can degrade over time, affecting its efficacy and safety . These temporal effects are important for designing experiments and interpreting results.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal effects, while at high doses, it can cause toxic or adverse effects. Understanding these dosage effects is crucial for determining the safe and effective use of this compound in pharmaceuticals and agrochemicals .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity and function. It interacts with specific transporters and binding proteins, influencing its localization and accumulation . These factors are important for understanding the compound’s pharmacokinetics and pharmacodynamics.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications

Preparation Methods

The synthesis of 4-chloropyridine-2-carbonyl chloride typically involves the chlorination of pyridine derivatives. One common method is the reaction of 4-chloropyridine with thionyl chloride, which results in the formation of this compound. The reaction conditions usually involve refluxing the reactants in an inert atmosphere to ensure the complete conversion of the starting materials .

Industrial production methods often involve the use of large-scale reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as distillation and recrystallization to purify the final product .

Chemical Reactions Analysis

4-Chloropyridine-2-carbonyl chloride undergoes various types of chemical reactions, including:

Nucleophilic Substitution: This compound readily reacts with nucleophiles, such as amines and alcohols, to form corresponding amides and esters. For example, the reaction with an amine can produce 4-chloropyridine-2-carboxamide.

Hydrolysis: In the presence of water, this compound can hydrolyze to form 4-chloropyridine-2-carboxylic acid.

Reduction: It can be reduced using reducing agents like lithium aluminum hydride to yield 4-chloropyridine-2-methanol.

Common reagents and conditions used in these reactions include thionyl chloride for chlorination, water for hydrolysis, and lithium aluminum hydride for reduction. The major products formed from these reactions are amides, esters, carboxylic acids, and alcohols .

Mechanism of Action

The mechanism of action of 4-chloropyridine-2-carbonyl chloride involves its reactivity with nucleophiles. The carbonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity allows it to form covalent bonds with nucleophiles, leading to the formation of various derivatives. The molecular targets and pathways involved depend on the specific nucleophile and reaction conditions .

Comparison with Similar Compounds

4-Chloropyridine-2-carbonyl chloride can be compared with other similar compounds, such as:

2-Chloropyridine-3-carbonyl chloride: This compound has a similar structure but differs in the position of the chlorine and carbonyl groups.

4-Chloropyridine-2-carboxylic acid: This compound is the hydrolysis product of this compound.

4-Chloropyridine: This is a simpler compound with only a chlorine substituent on the pyridine ring.

The uniqueness of this compound lies in its dual functional groups, which provide versatility in chemical reactions and applications .

Synthesis routes and methods

Procedure details

To a suspension of 4-chloro-pyridine-2-carboxylic acid (2.0 g, 12.8 mmol) in dichloroethane (43 mL) was added thionyl chloride (2.8 mL, 38.5 mmol) and DMF (2-3 drops). The suspension was warmed to 85° C. After 1 h, the resulting clear, yellow solution was cooled to rt and concentrated. The residue was dissolved in DCE and concentrated. This process was repeated two additional times to give a yellow liquid which crystallized upon standing to give a yellow solid.

Customer Q & A

Q1: How does 4-chloropyridine-2-carbonyl chloride contribute to the creation of diverse molecular structures?

A1: this compound serves as a versatile building block in organic synthesis due to its reactive carbonyl chloride functional group. This group readily participates in nucleophilic substitution reactions, allowing for the attachment of various amines. This characteristic is demonstrated in both studies where it reacts with different aniline derivatives to form amide bonds. [, ] This ability to readily form amides makes it a valuable precursor for generating diverse libraries of compounds, particularly those containing pyridine and amide functionalities, which are commonly found in biologically active molecules.

Q2: The studies mention the synthesis of "phosphorus-substituted pyridine-2-carboxylic acid anilides" and "Sorafenib derivatives". How does the structure of this compound relate to the biological activity of these synthesized compounds?

A2: this compound provides a structural scaffold upon which more complex molecules are built. In both studies, this compound contributes to the formation of the core pyridine-2-carboxamide structure. [, ] While this compound itself may not have inherent biological activity, the chlorine atom serves as a point for further modification.